N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-(thiophen-2-yl)-N-(p-tolyl)acetamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-methylphenyl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C17H17NO3S2/c1-13-4-6-14(7-5-13)18(15-8-10-23(20,21)12-15)17(19)11-16-3-2-9-22-16/h2-10,15H,11-12H2,1H3
• InChI Key: GIRRJDKYLHMQNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)CC3=CC=CS3
• Molecular Formula: C17H17NO3S2
• Molecular Weight: 347.5 g/mol

Description

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-(thiophen-2-yl)-N-(p-tolyl)acetamide is a chemical compound that has gained significant attention in the scientific research community. It is commonly referred to as 'DTTAA' and is primarily used in the field of biochemistry and pharmacology.

Mechanism of Action

DTTAA is a thiol-reactive compound that selectively reacts with cysteine residues in proteins. The reaction involves the formation of a covalent bond between the thiol group of cysteine and the carbonyl group of DTTAA. This results in the modification and labeling of the cysteine residue, which can be detected and analyzed using various biochemical techniques.
Biochemical and Physiological Effects:
DTTAA has been shown to have minimal effects on the biochemical and physiological properties of proteins. The modification and labeling of cysteine residues do not significantly alter the function or stability of proteins. This makes DTTAA an ideal chemical probe for studying protein structure and function.

Advantages and Limitations for Lab Experiments

DTTAA has several advantages for lab experiments. It is highly selective and reacts specifically with cysteine residues, allowing for the targeted modification and labeling of proteins. It is also easy to use and can be detected using various biochemical techniques. However, DTTAA has some limitations. It is not suitable for studying proteins with multiple cysteine residues, as it may modify and label multiple sites. Additionally, the labeling of cysteine residues may interfere with protein-protein interactions, which can affect the results of experiments.

Future Directions

There are several future directions for research on DTTAA. One area of interest is the development of new chemical probes that can selectively react with other amino acid residues in proteins. This would allow for the targeted modification and labeling of a wider range of proteins. Another area of interest is the use of DTTAA in the development of new drugs and therapies. DTTAA has been shown to have minimal effects on protein function and stability, making it a promising candidate for drug development. Additionally, further research is needed to explore the potential applications of DTTAA in the field of proteomics, particularly in the identification and quantification of cysteine-containing peptides.

Scientific Research Applications

DTTAA has been extensively used in scientific research due to its unique properties. It is primarily used as a chemical probe to study the role of cysteine residues in proteins. DTTAA selectively reacts with cysteine residues in proteins and can be used to modify and label them. This makes it an invaluable tool for studying protein structure, function, and interactions.